Cas no 7623-11-2 (2-Chlorobutyryl chloride)

2-Chlorobutyryl chloride structure
2-Chlorobutyryl chloride structure
Product Name:2-Chlorobutyryl chloride
CAS No:7623-11-2
MF:C4H6Cl2O
MW:140.995839595795
CID:86000
PubChem ID:139053
Update Time:2025-04-18

2-Chlorobutyryl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorobutyryl chloride
    • (2S,5S)-(+)-2,5-BIS(METHOXYMETHYL)PYRROLIDINE
    • 2-chlorobutanoyl chloride
    • 7623-11-2
    • alpha-chlorobutyryl chloride
    • 2-Chlorobutyryl chloride, tech. 85%
    • Butanoyl chloride, 2-chloro-
    • 2-CHLOROBUTYRYL CHLORIDE
    • 2-CHLOROBUTYRYLCHLORIDE
    • alpha-chlorobutyroylchloride
    • AKOS005206913
    • alpha-chlorobutanoyl chloride
    • SCHEMBL501721
    • DTXSID10997573
    • chlorobutyric chloride
    • 2-chloro-butyryl chloride
    • STL453678
    • MDL： MFCD00041409
    • Inchi： 1S/C4H6Cl2O/c1-2-3(5)4(6)7/h3H,2H2,1H3
    • InChI Key： KVQJVAOMYWTLEO-UHFFFAOYSA-N
    • SMILES： ClC(C(=O)Cl)CC
    • BRN： 741947

Computed Properties

  • Exact Mass: 139.98000
  • Monoisotopic Mass: 139.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1,236 g/cm3
  • Boiling Point: 138-140°C
  • Flash Point: 138-140°C
  • Refractive Index: 1.4510
  • Water Partition Coefficient: Reacts with water.
  • PSA: 17.07000
  • LogP: 1.76920
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not available

2-Chlorobutyryl chloride Security Information

  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：II
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R34

2-Chlorobutyryl chloride Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Chlorobutyryl chloride Pricemore >>

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